Cas no 2229115-66-4 (1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229115-66-4
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 6318368
• PubChem ID: 165971187
• Update Time: 2025-10-29

1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1799253
• 2229115-66-4
• [1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H15FN2O2/c1-11(2)6-12(11,7-14)9-5-8(15(16)17)3-4-10(9)13/h3-5H,6-7,14H2,1-2H3
• InChI Key： DWYKYUXUJOYHHQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CN)CC1(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229115-66-4)

1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229115-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorinated nitrophenyl group with a dimethylcyclopropylmethanamine backbone, offering distinct electronic and steric properties. Researchers are particularly interested in its potential as a building block for novel drug candidates, given the rising demand for fluorinated compounds in medicinal chemistry. The presence of both nitro and fluoro substituents enhances its reactivity, making it a valuable intermediate in synthetic applications.

In recent years, the scientific community has focused on nitrophenyl derivatives for their role in developing antimicrobial agents and enzyme inhibitors. The compound's CAS No. 2229115-66-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. A growing trend in AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their binding affinities with high accuracy. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, where efficient use of intermediates like 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine minimizes waste and energy consumption.

The structural complexity of 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine also makes it a subject of spectroscopic studies. Advanced techniques such as NMR and mass spectrometry are employed to characterize its purity and stability, which are critical for industrial-scale production. Questions like "How to synthesize fluorinated cyclopropane derivatives?" or "What are the applications of nitrophenyl amines in drug design?" are commonly encountered in search engines, highlighting the compound's interdisciplinary appeal. Its compatibility with cross-coupling reactions further expands its utility in creating diverse molecular architectures.

From a commercial perspective, CAS No. 2229115-66-4 is often listed in catalogs of fine chemicals, catering to laboratories focused on high-throughput screening. The compound's stability under various pH conditions makes it suitable for bioconjugation experiments, a hot topic in targeted drug delivery research. Additionally, its lipophilic nature aligns with the increasing demand for compounds that enhance bioavailability in therapeutic formulations. As the pharmaceutical industry prioritizes personalized medicine, intermediates like this are pivotal for tailoring molecules to specific biological targets.

In summary, 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine represents a convergence of synthetic versatility and biomedical potential. Its CAS No. 2229115-66-4 serves as a gateway for researchers exploring fluorine chemistry, nitroaromatics, and cyclopropane-based scaffolds. With ongoing advancements in cheminformatics and catalysis, this compound is poised to remain a key player in the development of next-generation therapeutics and agrochemicals.